Cas no 2122537-81-7 (1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate
• CAS No: 2122537-81-7
• MF: C₁₇H₃₀N₂O₆
• MW: 358.429905414581
• CID: 5559330
• PubChem ID: 165997284
• Update Time: 2025-06-07

1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2122537-81-7
• EN300-30758192
• 1-tert-butyl 3-ethyl 4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-1,3-dicarboxylate
• 1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C17H30N2O6/c1-8-23-13(20)11-9-19(15(22)25-17(5,6)7)10-12(11)18-14(21)24-16(2,3)4/h11-12H,8-10H2,1-7H3,(H,18,21)
• InChI Key： FZKLVTPHYMOLOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)OCC)C(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 358.21038668g/mol
• Monoisotopic Mass: 358.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2Ų

Additional information on 1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate

Introduction to 1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate (CAS No. 2122537-81-7)

1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate, identified by its CAS number 2122537-81-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class, a heterocyclic structure known for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including tert-butoxy carbonylamino and dicarboxylate moieties, makes it a versatile intermediate in the synthesis of complex molecules with potential therapeutic benefits.

The structure of this compound is meticulously designed to enhance its reactivity and compatibility with various biochemical pathways. The tert-butyl group at the C1 position provides steric hindrance, which can influence the compound's solubility and metabolic stability. Meanwhile, the ethyl group at the C3 position introduces an additional layer of chemical diversity, enabling further functionalization. The (tert-butoxy)carbonylamino moiety at the C4 position serves as a protective group for amino functionalities, a common strategy in peptide and protein drug synthesis. Finally, the dicarboxylate groups at the 1 and 3 positions enhance the compound's solubility in polar solvents and facilitate its incorporation into larger molecular frameworks.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. Pyrrolidine derivatives have emerged as promising candidates due to their ability to mimic natural amino acid sequences and interact with biological targets. The compound 1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate represents a significant advancement in this area, offering a robust platform for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in antimicrobial research. Recent studies have demonstrated that pyrrolidine-based molecules can disrupt bacterial cell wall synthesis and inhibit viral replication. The protective nature of the tert-butoxy carbonylamino group allows for selective modification without compromising the integrity of the core structure, making it an ideal candidate for further derivatization. This flexibility has enabled researchers to explore its efficacy against a range of pathogens, including resistant strains.

Furthermore, the dicarboxylate functionality enhances the compound's interaction with biological systems by improving its water solubility. This property is particularly crucial for pharmaceutical applications, as it ensures better bioavailability and reduced toxicity. In vitro studies have shown that derivatives of this compound exhibit potent activity against various enzymes and receptors involved in inflammatory responses. These findings align with contemporary research trends aimed at developing targeted therapies for chronic diseases such as cancer and autoimmune disorders.

The synthetic pathways for producing this compound have also seen significant advancements. Modern synthetic techniques allow for high-yield and scalable production, making it more accessible for industrial applications. Researchers have leveraged catalytic methods to streamline reactions while maintaining high purity standards. This progress underscores the growing importance of this compound in both academic research and industrial pharmaceutical development.

Another exciting application lies in its potential use as a chiral building block in asymmetric synthesis. The pyrrolidine ring inherently possesses chirality, which can be exploited to produce enantiomerically pure compounds essential for many pharmaceuticals. The strategic placement of substituents like the tert-butyl group influences stereoelectronic properties, enabling precise control over reaction outcomes. This capability is particularly valuable in producing drugs where stereochemistry dictates efficacy and safety.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. These characteristics are critical for determining its suitability for clinical translation. Additionally, computational modeling has been employed to predict how different modifications might impact its pharmacokinetics, providing valuable insights before experimental validation.

In conclusion,1-tert-butyl 3-ethyl 4-{(tert-butoxy)carbonylamino}pyrrolidine-1,3-dicarboxylate (CAS No. 2122537-81-7) represents a cutting-edge compound with broad applications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an excellent candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing drug discovery efforts worldwide.